Cas no 1448073-78-6 (1-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-2-(cyclopentylsulfanyl)ethan-1-one)

• Product Name: 1-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-2-(cyclopentylsulfanyl)ethan-1-one
• CAS No: 1448073-78-6
• MF: C₁₆H₂₀ClNO₃S₂
• MW: 373.917901039124
• CID: 5903517
• PubChem ID: 71809508
• Update Time: 2025-05-22

1-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-2-(cyclopentylsulfanyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(4-chlorophenyl)sulfonylazetidin-1-yl]-2-cyclopentylsulfanylethanone
• 1-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-2-(cyclopentylsulfanyl)ethan-1-one
• 1448073-78-6
• 1-(3-((4-chlorophenyl)sulfonyl)azetidin-1-yl)-2-(cyclopentylthio)ethan-1-one
• AKOS024565039
• 1-(3-((4-chlorophenyl)sulfonyl)azetidin-1-yl)-2-(cyclopentylthio)ethanone
• F6442-2910

• Inchi： 1S/C16H20ClNO3S2/c17-12-5-7-14(8-6-12)23(20,21)15-9-18(10-15)16(19)11-22-13-3-1-2-4-13/h5-8,13,15H,1-4,9-11H2
• InChI Key： PMQACXHOXAOPGO-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC(S(C2=CC=C(Cl)C=C2)(=O)=O)C1)CSC1CCCC1

Computed Properties

• Exact Mass: 373.0573135g/mol
• Monoisotopic Mass: 373.0573135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 88.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-2-(cyclopentylsulfanyl)ethan-1-one

1-[3-(4-Chlorobenzenesulfonyl)azetidin-1-yl]-2-(cyclopentylsulfanyl)ethan-1-one

1-[3-(4-Chlorobenzenesulfonyl)azetidin-1-yl]-2-(cyclopentylsulfanyl)ethan-1-one is a highly specialized organic compound with the CAS number 1448073-78-6. This compound is of significant interest in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential bioactivity. The molecule consists of a azetidine ring, which is a four-membered cyclic amine, substituted with a 4-chlorobenzenesulfonyl group and a cyclopentylsulfanyl group, along with a ketone functional group. These structural elements contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of azetidine-containing compounds in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the 4-chlorobenzenesulfonyl group introduces electronic and steric effects that can modulate the compound's interaction with biological targets. Similarly, the cyclopentylsulfanyl group adds hydrophobicity and sulfur-based reactivity, which are crucial for enhancing bioavailability and target binding affinity.

The synthesis of 1-[3-(4-Chlorobenzenesulfonyl)azetidin-1-yl]-2-(cyclopentylsulfanyl)ethan-1-one involves a multi-step process that typically includes nucleophilic substitution, coupling reactions, and oxidation steps. Researchers have explored various strategies to optimize the synthesis pathway, ensuring high yields and purity. These advancements have made it possible to scale up production for preclinical studies.

From a pharmacological perspective, this compound has shown promising activity in vitro against several disease-relevant targets. For instance, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its selectivity for certain receptors makes it a candidate for treating conditions such as neurodegenerative diseases or cancer.

The structural versatility of 1-[3-(4-Chlorobenzenesulfonyl)azetidin-1-yl]-2-(cyclopentylsulfanyl)ethan-1-one also lends itself to further modification. By altering substituents on the azetidine ring or modifying the sulfonyl group, researchers can explore a wide range of chemical space for discovering novel bioactive molecules. This approach aligns with current trends in drug discovery, which emphasize modular synthesis and structure-based optimization.

In conclusion, 1-[3-(4-Chlorobenzenesulfonyl)azetidin-1-yl]-2-(cyclopentylsulfanyl)ethan-1-one represents a valuable addition to the arsenal of compounds being investigated for therapeutic applications. Its unique combination of structural features and promising biological activity positions it as a key molecule in ongoing research efforts aimed at developing innovative treatments for various diseases.